7-chloro-2,3-dihydro-1-benzofuran-2-one
Overview
Description
7-Chloro-2,3-dihydro-1-benzofuran-2-one, also known as 7-chloro-1-benzofuran-2-one, is a chemical compound belonging to the benzofuran family. It is a heterocyclic compound, which means it contains at least one atom of carbon and one of another element. 7-Chloro-2,3-dihydro-1-benzofuran-2-one has a variety of uses, both in the laboratory and in industrial applications. It is also used as a precursor for other compounds, such as pharmaceuticals and agrochemicals.
Mechanism of Action
7-Chloro-2,3-dihydro-1-benzofuran-2-one is a heterocyclic compound, and as such it has several different mechanisms of action. The most common mechanism is the Friedel-Crafts reaction, which involves the use of an acid catalyst to convert an aromatic compound into a chlorinated aromatic compound. This reaction produces 7-chloro-2,3-dihydro-1-benzofuran-2-one in a high yield. Other mechanisms of action include the use of a Grignard reagent, the use of a Wittig reaction, and the use of a Heck reaction.
Biochemical and Physiological Effects
7-Chloro-2,3-dihydro-1-benzofuran-2-one has a variety of biochemical and physiological effects. In laboratory studies, it has been shown to have an inhibitory effect on the enzyme cytochrome P450, which is involved in the metabolism of drugs and other compounds. It has also been shown to have an inhibitory effect on the enzyme acetylcholinesterase, which is involved in the metabolism of acetylcholine, a neurotransmitter. 7-Chloro-2,3-dihydro-1-benzofuran-2-one has also been shown to have an inhibitory effect on the enzyme 5-alpha-reductase, which is involved in the metabolism of testosterone.
Advantages and Limitations for Lab Experiments
The advantages of using 7-chloro-2,3-dihydro-1-benzofuran-2-one in laboratory experiments include its high yield, its low cost, and its availability in a variety of forms. The disadvantages include the need for specialized equipment, the potential for toxicity, and the difficulty in controlling the reaction conditions.
Future Directions
Some potential future directions for the use of 7-chloro-2,3-dihydro-1-benzofuran-2-one include its use as a catalyst in organic synthesis reactions, its use as a reagent in the synthesis of pharmaceuticals, its use as a model compound to study the structure and reactivity of other benzofurans, and its use as a ligand in coordination chemistry. Additionally, further research into the biochemical and physiological effects of 7-chloro-2,3-dihydro-1-benzofuran-2-one may lead to new applications for this compound.
Synthesis Methods
7-Chloro-2,3-dihydro-1-benzofuran-2-one can be synthesized by a variety of methods. The most common method is the Friedel-Crafts reaction, which involves the use of an acid catalyst to convert an aromatic compound into a chlorinated aromatic compound. This reaction produces 7-chloro-2,3-dihydro-1-benzofuran-2-one in a high yield. Other methods of synthesis include the use of a Grignard reagent, the use of a Wittig reaction, and the use of a Heck reaction.
Scientific Research Applications
7-Chloro-2,3-dihydro-1-benzofuran-2-one has a variety of scientific research applications. It has been used as a reagent in the synthesis of other compounds, such as pharmaceuticals and agrochemicals. It has also been used as a catalyst in chemical reactions, as a ligand in coordination chemistry, and as a reactant in organic synthesis. 7-Chloro-2,3-dihydro-1-benzofuran-2-one has also been used as a model compound to study the structure and reactivity of other benzofurans.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 7-chloro-2,3-dihydro-1-benzofuran-2-one involves the cyclization of a substituted salicylaldehyde with chloroacetic acid followed by decarboxylation and dehydration.", "Starting Materials": [ "4-chlorosalicylaldehyde", "chloroacetic acid", "sodium hydroxide", "ethanol", "sulfuric acid" ], "Reaction": [ "Step 1: Dissolve 4-chlorosalicylaldehyde (1.0 eq) and chloroacetic acid (1.2 eq) in ethanol and add sodium hydroxide (1.2 eq) to the mixture. Heat the reaction mixture at reflux for 4-6 hours.", "Step 2: Cool the reaction mixture and acidify with sulfuric acid. Extract the product with ethyl acetate and dry over anhydrous sodium sulfate.", "Step 3: Concentrate the product under reduced pressure and purify by column chromatography to obtain the desired product, 7-chloro-2,3-dihydro-1-benzofuran-2-one." ] } | |
CAS RN |
1934833-57-4 |
Molecular Formula |
C8H5ClO2 |
Molecular Weight |
168.6 |
Purity |
95 |
Origin of Product |
United States |
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